7-Benzylidene-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one

• Molecular Formula: C28H19N3O2S3
• Molecular Weight: 525.7 g/mol
• IUPAC Name: (7Z)-7-benzylidene-4,9-diphenyl-2-(thiophene-2-carbonyl)-1,6-dithia-3,4,9-triazaspiro[4.4]non-2-en-8-one
• InChI: InChI=1S/C28H19N3O2S3/c32-25(23-17-10-18-34-23)26-29-31(22-15-8-3-9-16-22)28(36-26)30(21-13-6-2-7-14-21)27(33)24(35-28)19-20-11-4-1-5-12-20/h1-19H/b24-19-
• InChI Key: YRMMLLUTXSICQN-CLCOLTQESA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\2/C(=O)N(C3(S2)N(N=C(S3)C(=O)C4=CC=CS4)C5=CC=CC=C5)C6=CC=CC=C6
• SMILES: C1=CC=C(C=C1)C=C2C(=O)N(C3(S2)N(N=C(S3)C(=O)C4=CC=CS4)C5=CC=CC=C5)C6=CC=CC=C6

Description

7-Benzylidene-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one is a chemical compound that belongs to the class of spirocyclic compounds. It has been the subject of scientific research due to its potential applications in the field of medicine. 4]non-2-en-8-one.

Mechanism of Action

The mechanism of action of 7-Benzylidene-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one involves the inhibition of tubulin polymerization, which is essential for cell division and proliferation. This inhibition leads to the arrest of the cell cycle and ultimately, cell death.
Biochemical and Physiological Effects:
7-Benzylidene-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells. Additionally, it has been found to possess anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 7-Benzylidene-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one in lab experiments is its potential as an anticancer agent. However, its limitations include its low solubility in water and its potential toxicity to normal cells.

Future Directions

For research on 7-Benzylidene-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one include the development of more effective synthesis methods, the investigation of its potential as an antibacterial and antifungal agent, and the exploration of its potential as a treatment for inflammatory diseases. Additionally, further research is needed to elucidate its mechanism of action and to determine its potential toxicity to normal cells.

Synthesis Methods

The synthesis of 7-Benzylidene-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one involves the reaction of 1,9-diphenyl-3-thioureido-4,6-dithia-spiro[4.4]nonane with 2-thienylcarboxaldehyde in the presence of a base. The resulting product is then treated with benzyl bromide to yield 7-Benzylidene-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one.

Scientific Research Applications

7-Benzylidene-1,9-diphenyl-3-(2-thienylcarbonyl)-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-en-8-one has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to exhibit anticancer activity against various cancer cell lines, including breast, lung, colon, and prostate cancer cells. It has also been shown to possess antifungal and antibacterial properties.